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Executive Summary

This guide details the preparation and application of 4-CPA Sodium Salt (CAS 13730-98-8) as
an auxin source for rooting vegetative cuttings. While Indole-3-butyric acid (IBA) remains the

industry standard, 4-CPA Na offers a distinct advantage: complete water solubility. This
eliminates the need for phytotoxic organic solvents (ethanol/DMSO) and caustic solubilizers
(KOH), making it an ideal candidate for sensitive tissue propagation and high-throughput
agueous workflows.

Critical Distinction: Unlike its application in fruit setting (typically 10-30 ppm foliar spray),
adventitious rooting requires significantly higher concentrations applied basally. This protocol
provides a safe titration matrix to determine effective rooting dosages without inducing
herbicidal phenoxy-auxin toxicity.

Mechanism of Action

4-CPA is a synthetic phenoxy auxin. Its mode of action mimics the natural auxin Indole-3-acetic
acid (IAA) but with enhanced stability against oxidative degradation by plant peroxidases.
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Signaling Pathway

Upon basal absorption, 4-CPA Na dissociates into the active 4-CPA anion. It enters the cell via
passive diffusion (protonated form) or auxin influx carriers (AUX1/LAX). Inside the nucleus, it
binds to the TIR1/AFB receptor complex, triggering the ubiquitination and degradation of
Aux/IAA repressor proteins. This releases ARF (Auxin Response Factors) transcription factors,
initiating the gene expression cascade required for root founder cell specification.

Click to download full resolution via product page

Figure 1: The signal transduction pathway of 4-CPA inducing root primordia via the TIR1-
Aux/IAA-ARF module.

Safety & Handling

Hazard Classification: 4-CPA Sodium Salt is a Category 1 Eye Irritant.

o PPE: Safety goggles (tight-fitting), nitrile gloves, and lab coat are mandatory.
 Inhalation: Handle powder in a fume hood to avoid dust inhalation.

o Phytotoxicity: 4-CPA is a phenoxy herbicide at high doses (similar to 2,4-D). Do not spray
rooting concentrations (100+ ppm) on foliage; this will cause epinasty (twisting) and shoot
death.

Experimental Protocol: Solution Preparation

The primary advantage of the sodium salt form is water solubility.

Materials

e 4-CPA Sodium Salt (purity >98%)[1][2]

e Deionized (DI) Water (pH 6.0-7.0)
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e Analytical Balance

e Magnetic Stirrer

Step 1: Prepare 10,000 ppm (1%) Stock Solution

This stock is stable for 3—6 months if stored at 4°C in the dark.

Weigh 10.0 g of 4-CPA Sodium Salt.

Add to 800 mL of DI water in a beaker.

Stir until completely dissolved (approx. 5-10 mins). Note: No alcohol or heating is required.

Bring final volume to 1000 mL (1 Liter) with DI water.

Step 2: Prepare Working Solutions (Dilution Table)

Use the formula

to dilute the stock for specific cutting types.

] Volume of
Target Cutting Type Volume of
. Stock (10k Total Volume
Concentration  (Suggested) ) Water
Ppm

Soft Herbaceous
100 ppm ] 10 mL 990 mL 1000 mL
/ Tissue Culture

Semi-Hardwood /
500 ppm 50 mL 950 mL 1000 mL
Woody Shrubs

Hardwood /
1000 ppm Recalcitrant 100 mL 900 mL 1000 mL

Species

Dormant
2000 ppm Hardwood (High 200 mL 800 mL 1000 mL
Difficulty)
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Application Workflows

Two methods are recommended. The Quick Dip is preferred for consistency and reducing
pathogen transfer.

Start: Select Cuttings

Preparation:
Trim basal leaves
Make fresh basal cut

——— — —————————————— —— i —— i ——————————————————

Application Method

Method B: Long Soak
(Low Conc: 20-100 ppm)
Time: 12-24 hours

(High Conc: 500-2000 ppm)

I
I
|
|
I
:
: Method A: Quick Dip
|
| Time: 5-10 seconds
I
I

Air Dry Basal End
(5-10 mins)

Stick in Substrate

(Perlite/Vermiculite mix)

Incubation
High Humidity (>85%)
Indirect Light
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Figure 2: Operational workflow for Quick Dip vs. Long Soak application methods.

Method A: Quick Dip (Recommended)

e Pour ~50 mL of Working Solution (e.g., 500 ppm or 1000 ppm) into a shallow vessel.

Dip the basal 1-2 cm of the cutting into the solution for 5 seconds.

Allow to air dry for 5 minutes.

Insert into rooting medium.

Discard used solution (do not return to stock to prevent contamination).

Method B: Long Soak (Alternative)

e Use a low concentration (20-100 ppm).

¢ Bundle cuttings and immerse the basal 2 cm in solution.
e Soak for 12—24 hours in a cool, shaded area.

» Rinse lightly with water before planting.

Optimization Matrix & Validation

Because 4-CPA is less standardized than IBA, you must perform a "Range Finding"
experiment.

Experimental Design:

Control: DI Water Dip (Vehicle Control).

Group A: 200 ppm (Low).

Group B: 600 ppm (Medium).

Group C: 1000 ppm (High).
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Sample Size: n=10 cuttings per group.

Data Collection (Day 21-30):

Rooting Percentage: (Cuttings with roots / Total cuttings) x 100.
Root Number: Average number of roots per rooted cutting.
Root Length: Average length of the longest root.

Callus Index: 0 (None) to 3 (Excessive/Ball). Note: Phenoxy auxins like 4-CPA can cause
excessive callusing if concentration is too high.

Troubleshooting Table

Observation Diagnosis Corrective Action

Concentration too high

Basal Rot / Blackening o Reduce concentration by 50%.
(Phytotoxicity)
_ _ Reduce concentration; switch
Excessive Callus, No Roots Auxin overdose ) )
to Quick Dip.
] o ] o Ensure solution does not touch
Leaf Epinasty (Twisting) Systemic toxicity )
leaves; reduce concentration.
_ Increase concentration or
No Response Concentration too low »
check stock stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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